Cas no 492-41-1 (L-(-)-Ephedrine)

• Product Name: L-(-)-Ephedrine
• CAS No: 492-41-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 37755
• PubChem ID: 10297
• Update Time: 2025-04-18

L-(-)-Ephedrine Chemical and Physical Properties

Names and Identifiers

• L-(-)-Ephedrine
• (1R,2S)-2-Amino-1-phenyl-1-propanol
• (1R,2S)-(-)-Norephedrine
• (1R,2S)-2-amino-1-phenylpropan-1-ol
• (1R,2S)-Norephedrine
• ***
• (-)-Norephedrin
• (-)-Norephedrine
• (-)-phenylpropanolamine
• (1R,2S)-2-amino-1-phenyl-propan-1-ol
• (1S,2R)-H2NCH(Me)CH(OH)Ph
• (R,S)-(-)-Norephedrine
• L-ERYTHRO-(1R,2S)-2-AMINO-1-PHENYLPROPAN-1-OL
• l-Norephedrine
• l-Phenylpropanolamine
• Mydriatin
• USAF CS-6
• KBioGR_001385
• Propadrine
• (1R,2S)-(-)-Norephedrine, 99%
• Phenylpropanolamin
• CHEBI:80680
• Spectrum2_000016
• Benzyl alcohol, alpha-(1-aminoethyl)-
• W-106029
• Phenylpropanolaminum [INN-Latin]
• R01BA01
• (1R,2S)- Norephedrine
• Spectrum4_000983
• Phenylfenesin
• erythro-2-Amino-1-phenyl-1-propanol
• 4-13-00-01875 (Beilstein Handbook Reference)
• dl-Phenylpropanolamine
• dl-alpha-(1-Aminoethyl)benzyl alcohol
• Phenylpropanolamine (INN)
• DB00397
• PHENYLPROPANOLAMINE [MART.]
• (1R,2S)-PHENYLPROPANOLAMINE
• Phenylpropanolaminum (INN-Latin)
• N0608
• EINECS 207-755-7
• Benzenemethanol, .alpha.-(1-aminoethyl)-, [R-(R*,S*)]-
• PHENYLPROPANOLAMINE [WHO-DD]
• Benzenemethanol, .alpha.-[(1S)-1-aminoethyl]-, (.alpha.R)-
• SCHEMBL152038
• KBio3_001778
• NSC17704
• NSC 9920
• NSC 17704
• UNII-57B9YG5Y1E
• D08368
• 1-Propanol, 2-amino-1-phenyl-, (-)-
• SELEGILINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• Benzenemethanol, .alpha.-((1S)-1-aminoethyl)-, (.alpha.R)-
• InChI=1/C9H13NO/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7-,9-/m0/s
• (R-(R*,S*))-alpha-(1-Aminoethyl)benzyl alcohol
• (1R,2S)-(-)-Phenylpropanolamine
• 33RU150WUN
• beta-hydroxyamphetamine
• PHENYLPROPANOLAMINE (MART.)
• NSC-9920
• Spectrum3_000889
• Phenylpropanolamina (INN-Spanish)
• (+/-)-Norephedrine
• Phenylpropanolamine [INN:BAN]
• NSC-17704
• dl-1-Phenyl-2-aminopropanol-1(ChemID)
• Phenylpropanolamina
• KBio2_001583
• CHEMBL136560
• DTXCID10820534
• PDSP2_001333
• 1-norephedrine
• SR-05000001534-1
• PHENYLPROPANOLAMINE [INN]
• KBio2_006719
• dl-alpha-Hydroxy-beta-aminopropylbenzene
• Phenylpropanolamine1534
• UNII-33RU150WUN
• PHENYLPROPANOLAMINE [MI]
• Benzyl alcohol, alpha-(1-aminoethyl)-, (-)-
• PPA [Nasal Decongestant]
• AKOS015891206
• SR-05000001534-2
• Benzenemethanol, alpha-(1-aminoethyl)-, (R*,S*)-
• phenylpropanolamine
• (+-)-Norephedrin
• 14838-15-4
• (-)-ERYTHRO-2-AMINO-2-METHYL-1-PHENYLETHANOL
• dl-1-Phenyl-2-aminopropanol-1
• EINECS 211-850-9
• 1-Propanol, 2-amino-1-phenyl-
• Benzenemethanol, alpha-((1S)-1-aminoethyl)-, (alphaR)-
• Phenylpropanolaminum
• Spectrum5_001156
• EINECS 238-900-2
• C07911
• SR-05000001534
• KBioSS_001583
• Mucron
• erythro-(1R,2S)-Norephedrine
• 1-(-)-ephedrine
• PHENYLPROPANOLAMINE, (-)-
• (1R, 2S)-(-)- norephedrine
• (R*,S*)-(+-)-alpha-(1-Aminoethyl)benzenemethanol
• dl-2-Amino-1-hydroxy-1-phenylpropane(ChemID)
• 492-41-1
• HMS2090P12
• Phenylpropanolamina [INN-Spanish]
• Benzyl alcohol,.alpha.-(1-aminoethyl)-
• PDSP1_001349
• 57B9YG5Y1E
• Spectrum_001103
• (1s,2r)-2-hydroxy-2-phenyl-1-methyl-1-aminoethane
• (1r, 2s)-(-)-norephedrine
• Q26840801
• (R*,S*)-(1)-alpha-(1-Aminoethyl)benzyl alcohol(ChemID)
• Super Odrinex
• Rhindecon
• PHENYLPROPANOLAMINE [VANDF]
• PPA (Nasal Decongestant)
• PHENYLPROPANOLAMINE [HSDB]
• SPBio_000051
• PHENYLPROPANOLAMINE, L-
• Phenylpropanolamine (VAN)
• (1R,2S)-(-)-2-Amino-1-phenyl-1-propanol
• BENZENEMETHANOL, alpha-(1-AMINOETHYL)-, (R*,S*)-, (+/-)
• Fansia
• WLN: ZY1&YQR -L
• 1S,2R-PHENYLPROPANOLAMINE HYDROCHLORIDE
• KBio2_004151
• Fansia (TN)
• DTXSID4023466
• AB01275538-01
• Benzenemethanol, alpha-(1-aminoethyl)-, (R*,S*)-(+-)-
• BENZENEMETHANOL, .ALPHA.-(1-AMINOETHYL)-, (R*,S*)-, (+/-)-
• Fenilpropanolamina [Italian]
• Fenilpropanolamina
• HSDB 6485
• DTXSID10889348
• (+-)-Norephedrine
• Rinexin
• NOREPHEDRINE, (-)-
• (+-)-Phenylpropanolamine
• CCG-214826
• Benzyl alcohol, alpha-(1-aminoethyl)-(ChemID)
• dl-2-Amino-1-hydroxy-1-phenylpropane
• PPA(ChemID)
• Benzenemethanol, alpha-((1R)-1-aminoethyl)-, (alphaS)-rel-
• Benzenemethanol, alpha-(1-aminoethyl)-, (R-(R*,S*))-
• (R*,S*)-(1)-alpha-(1-Aminoethyl)benzyl alcohol
• BRN 3196918
• (+/-)-Phenylpropanolamine
• (R*,S*)-(+/-)-alpha-(1-Aminoethyl)benzenemethanol
• 238-900-2

• MDL： MFCD00008079
• Inchi： 1S/C9H13NO/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7-,9-/m0/s1
• InChI Key： DLNKOYKMWOXYQA-CBAPKCEASA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.0406 (rough estimate)
• Melting Point: 51-53 ºC
• Boiling Point: 273.23°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: 1.5380 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. May discolour on exposure to light.
• PSA: 46.25000
• LogP: 1.76750
• pka: 9.958(at 10℃)
• Specific Rotation: -41 º (c=7, 1M HCl)
• Solubility: Not determined

L-(-)-Ephedrine Security Information

• Hazard Statement： Harmful
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-8-10
• RTECS：RC2275000
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes